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Technical Data Sheet: 2-Cyclopropylhexane
Audience: Researchers, Scientists, and Drug Development Professionals

This document provides core technical data for 2-cyclopropylhexane, a saturated

hydrocarbon containing a cyclopropyl ring attached to a hexane chain.

Chemical Identity and Properties
2-Cyclopropylhexane is a cycloalkane with the chemical formula C9H18.[1][2] Its structure

consists of a cyclopropane ring bonded to the second carbon of a hexane chain.

Table 1: Molecular Data for 2-Cyclopropylhexane

Property Value Source

Molecular Formula C9H18 [1][2]

Molecular Weight 126.24 g/mol [1][2]

IUPAC Name (1-methylpentyl)cyclopropane

SMILES CCCCC(C)C1CC1 [1]

InChIKey
IYZQDBIQGSJSEX-

UHFFFAOYSA-N
[1]
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Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis and characterization of 2-
cyclopropylhexane are not extensively documented in readily accessible literature, which is

common for simple, non-specialty hydrocarbons. The synthesis would likely follow standard

organic chemistry procedures for the formation of cyclopropane rings or the alkylation of

cyclopropyl derivatives. Characterization would typically involve techniques such as Gas

Chromatography-Mass Spectrometry (GC-MS) to confirm the molecular weight and Nuclear

Magnetic Resonance (NMR) spectroscopy to elucidate the structure.

Logical Relationship of Molecular Structure
The molecular formula and weight of 2-cyclopropylhexane are derived directly from its

constituent parts. The following diagram illustrates this logical relationship.

2-Cyclopropylhexane

C9H18

Hexane Fragment

C6H13

Cyclopropyl Fragment

C3H5

Molecular Formula

C(6+3)H(13+5) = C9H18

Molecular Weight

(9 * 12.01) + (18 * 1.008) ≈ 126.24 g/mol

Click to download full resolution via product page

Diagram of the molecular composition of 2-cyclopropylhexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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